Cas no 63870-82-6 (1(2H)-Isoquinolinone, 2-ethyl-)

1(2H)-Isoquinolinone, 2-ethyl- structure
63870-82-6 structure
Product Name:1(2H)-Isoquinolinone, 2-ethyl-
CAS No:63870-82-6
MF:C11H11NO
MW:173.211142778397
CID:1661566
Update Time:2024-09-11

1(2H)-Isoquinolinone, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone, 2-ethyl-
    • 2-ethyl-1,2-dihydroisoquinolin-1-one
    • Inchi: 1S/C11H11NO/c1-2-12-8-7-9-5-3-4-6-10(9)11(12)13/h3-8H,2H2,1H3
    • InChI Key: QQGHOPIMLQJULP-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C=CN1CC

Computed Properties

  • Exact Mass: 173.08413

Experimental Properties

  • Density: 1.119±0.06 g/cm3(Predicted)
  • Boiling Point: 319.8±35.0 °C(Predicted)
  • PSA: 20.31
  • pka: -2.17±0.70(Predicted)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd